Cas no 54934-56-4 (3-Methyl-heptadecansaeure-methylester)

• Product Name: 3-Methyl-heptadecansaeure-methylester
• CAS No: 54934-56-4
• MF: C₁₉H₃₈O₂
• MW: 298.503826618195
• CID: 2016957
• PubChem ID: 554170
• Update Time: 2025-04-21

3-Methyl-heptadecansaeure-methylester Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-heptadecansaeure-methylester
• Methyl-3-methylheptadecanoat
• 3-Methylheptadecanoic acid methyl ester
• methyl 3-methylheptadecanoate
• DTXSID50339170
• DB-357227
• DTXCID50290252
• 3-methylheptade-canoic acid methyl ester
• Heptadecanoic acid, 3-methyl-, methyl ester
• 54934-56-4

• Inchi： 1S/C19H38O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-18(2)17-19(20)21-3/h18H,4-17H2,1-3H3
• InChI Key： PJSCLYQYZMWJFQ-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C)CCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 298.287180451g/mol
• Monoisotopic Mass: 298.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters